Cas no 19189-01-6 (3-hydroxyphenyl N-methylcarbamate)

• Product Name: 3-hydroxyphenyl N-methylcarbamate
• CAS No: 19189-01-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD01738588
• CID: 146778
• PubChem ID: 167794
• Update Time: 2025-04-19

3-hydroxyphenyl N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,1-(N-methylcarbamate)
• (3-hydroxyphenyl) N-methylcarbamate
• 1,3-Benzenediol, mono(methylcarbamate) (9CI)
• 3-Hydroxyphenyl methylcarbamate
• BRN 1947530
• Carbamic acid, methyl-, m-hydroxyphenyl ester
• DTXSID20172733
• 19189-01-6
• 3-hydroxyphenylN-methylcarbamate
• AKOS030230850
• 1,3-Benzenediol, mono(methylcarbamate)
• 1,3-Benzenediol, 1-(N-methylcarbamate)
• SCHEMBL10971933
• EN300-300350
• 3-hydroxyphenyl N-methylcarbamate
• Z1509352023

• MDL： MFCD01738588
• Inchi： 1S/C8H9NO3/c1-9-8(11)12-7-4-2-3-6(10)5-7/h2-5,10H,1H3,(H,9,11)
• InChI Key： CZNVCWZCRNGTOQ-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 167.058
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 291.5°C at 760 mmHg
• Flash Point: 130.1°C
• Refractive Index: 1.554